N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea

• IUPAC Name: 1-(2-methoxy-4-nitrophenyl)-3-(2-propan-2-ylphenyl)thiourea
• InChI: InChI=1S/C17H19N3O3S/c1-11(2)13-6-4-5-7-14(13)18-17(24)19-15-9-8-12(20(21)22)10-16(15)23-3/h4-11H,1-3H3,(H2,18,19,24)
• InChI Key: HDONHTWXBGEHAV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])OC
• Molecular Formula: C17H19N3O3S
• Molecular Weight: 345.4 g/mol

Description

N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea, also known as IMI, is a chemical compound that belongs to the class of thiourea herbicides. It was first introduced in the 1970s and has been widely used in agriculture to control the growth of broadleaf weeds. IMI has also been studied for its potential applications in scientific research due to its unique properties.

Mechanism of Action

N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea works by inhibiting the activity of acetolactate synthase, which is an essential enzyme for the growth and development of plants. This inhibition leads to the accumulation of toxic intermediates, which ultimately results in the death of the plant. N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea is selective in its action, targeting only broadleaf weeds and leaving grasses unharmed.
Biochemical and Physiological Effects:
N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea has been shown to have both biochemical and physiological effects on plants. The inhibition of acetolactate synthase leads to the accumulation of toxic intermediates, which ultimately results in the death of the plant. Additionally, N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea has been shown to disrupt the normal functioning of the plant cell membrane, leading to cell death.

Advantages and Limitations for Lab Experiments

N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea has several advantages for use in lab experiments. It is a highly selective herbicide, meaning that it can be used to target specific plant species without harming others. Additionally, N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea is relatively easy to synthesize and purify, making it readily available for use in research. However, there are also limitations to the use of N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea in lab experiments. Its mode of action is well understood, which limits its potential for use in new areas of research. Additionally, N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea has limited solubility in water, which can make it difficult to work with in certain experimental setups.

Future Directions

There are several potential future directions for research on N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea. One area of interest is the development of new herbicides based on the structure of N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea. Researchers are also interested in exploring the potential applications of N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea in other areas of research, such as cancer treatment and drug delivery. Additionally, there is interest in understanding the molecular mechanisms underlying the selectivity of N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea for broadleaf weeds, which could lead to the development of new herbicides with even greater selectivity.

Scientific Research Applications

N-(2-isopropylphenyl)-N'-(2-methoxy-4-nitrophenyl)thiourea has been studied for its potential applications in scientific research, particularly in the field of plant physiology. It has been shown to inhibit the activity of acetolactate synthase, an enzyme involved in the biosynthesis of branched-chain amino acids in plants. This inhibition leads to the accumulation of toxic levels of intermediates, which ultimately results in the death of the plant.